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Introduction

Methyl formate (HCOOCHS3), also known as methyl methanoate, is the simplest carboxylic acid
ester, derived from the condensation of formic acid and methanol.[1] It is a colorless, volatile
liquid with a characteristic ethereal and pleasant odor.[1][2] Due to its chemical properties, high
vapor pressure, and low surface tension, methyl formate serves as a crucial precursor and
intermediate in the synthesis of numerous commercially significant compounds, including
formamide, dimethylformamide, and formic acid itself.[3] It also finds applications as a quick-
drying solvent, a blowing agent for polyurethane foams, an agricultural fumigant, and a
refrigerant with zero ozone depletion and global warming potential.[1][3] This guide provides a
comprehensive overview of its core chemical and physical properties, reactivity, and relevant
experimental protocols.

Physical and Thermodynamic Properties

The fundamental physical and thermodynamic characteristics of methyl formate are
summarized below. These properties are essential for its handling, application in synthesis, and
process modeling.
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Table 1: Physical Properties of Methyl Formate

Property Value Units Conditions
Molecular Formula C2H402
Molecular Weight 60.05 g/mol
Melting Point -100 to -99.8 °C (lit)[1][4]
N ) (lit.) at 760 mmHg[1]
Boiling Point 31.5t0 34 °C
[2]

Density 0.974 g/mL at 20 °C (lit.)[1]
Vapor Pressure 476 mmHg at 20 °C[5]
Water Solubility 300 (30 g/100 mL) g/L at 20 °C[1][5]
Refractive Index i

1.343 - (lit.)[1][e]
(n2°/D)
Dipole Moment 1.77 D [7]

Table 2: Thermodynamic Properties of Methyl Formate

© 2026 BenchChem. All rights reserved. 2/13 Tech Support


https://blog.ansi.org/ansi/flash-point-pensky-martens-closed-cup-astm-d93/
https://www.nitt.edu/home/academics/departments/chem/programmes/btech/curriculum/sem4/cl214/Lab%20Manual.pdf
https://blog.ansi.org/ansi/flash-point-pensky-martens-closed-cup-astm-d93/
https://www.chemicalbook.com/SpectrumEN_107-31-3_13cnmr.htm
https://blog.ansi.org/ansi/flash-point-pensky-martens-closed-cup-astm-d93/
https://cdnsciencepub.com/doi/10.1139/v76-292
https://blog.ansi.org/ansi/flash-point-pensky-martens-closed-cup-astm-d93/
https://cdnsciencepub.com/doi/10.1139/v76-292
https://blog.ansi.org/ansi/flash-point-pensky-martens-closed-cup-astm-d93/
https://www.chemicalbook.com/SpectrumEN_107-31-3_ir1.htm
https://www.tandfonline.com/doi/pdf/10.1080/00387017808067757
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548425?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Units State
Standard Enthalpy of o

) -386.1 kJ/mol Liquid (at 298.15 K)[8]
Formation (AfH®)
Standard Enthalpy of Gas (at 298.15 K)[8]

) -357.4 kJ/mol
Formation (AfH®) [9]
Standard Molar

285.3 J/(mol-K) Gas (at 298.15 K)[8]
Entropy (S°)
Molar Heat Capacity, o
c 119.1 J/(mol-K) Liquid (at 298.15 K)[8]
p
Molar Heat Capacity,
c 64.4 J/(mol-K) Gas (at 298.15 K)[8]
P
Data indicates

Standard Gibbs Free calculation is possible
Energy of Formation - kJ/mol but a direct value was
(AfG®) not found in searches.

[10][11]

Spectroscopic Properties

Spectroscopic analysis is fundamental for the identification and quantification of methyl
formate.

» 'H NMR Spectroscopy: The *H NMR spectrum of methyl formate is simple and distinctive,
showing two singlet peaks. The proton on the formyl group (H-C=0) appears at a chemical
shift of approximately 8.07 ppm, while the three protons of the methyl group (-OCHs) appear
as a singlet around 3.78 ppm.[12] The integrated proton ratio is 1:3, corresponding to its
structure.[12]

e 13C NMR Spectroscopy: The 3C NMR spectrum displays two distinct signals, confirming the
two different carbon environments in the molecule.[13] The carbonyl carbon (C=0) has a
chemical shift around 165.8 ppm, and the methyl carbon (-OCHs) appears at approximately
51.5 ppm.[14]
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« Infrared (IR) Spectroscopy: The IR spectrum of methyl formate is characterized by several
key absorption bands.[15]

o Avery strong and sharp absorption between 1710-1740 cm~* corresponds to the C=0
(carbonyl) stretching vibration.[7][15]

o C-H stretching vibrations from the methyl and formyl groups are observed around 2900-
3009 cm~L1[7][15]

o Strong absorptions for the C-O stretching vibrations are prominent in the 1177-1216 cm™1
region.[7][15]

e Mass Spectrometry: In electron ionization mass spectrometry, the molecular ion peak [M]*
for methyl formate appears at an m/z of 60.[16] The fragmentation pattern is characterized
by a base peak at m/z 31, corresponding to the methoxy cation [CHsO]*.[16] Another
significant fragment can be observed at m/z 29, representing the formyl cation [HCO]*.

Reactivity and Chemical Pathways

Methyl formate's reactivity is primarily dictated by the ester functional group. It participates in
several key chemical reactions.

Hydrolysis
Methyl formate slowly hydrolyzes in water to form formic acid and methanol.[1][17] This

reaction is reversible and can be catalyzed by both acids and bases, which significantly
increase the reaction rate.[5][7]

Acid-Catalyzed Hydrolysis: In the presence of a strong acid (e.g., HCI, H2SOa), the carbonyl
oxygen is protonated, making the carbonyl carbon more electrophilic and susceptible to
nucleophilic attack by water.[7]
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Click to download full resolution via product page
Caption: Acid-catalyzed hydrolysis pathway of methyl formate.

Base-Catalyzed Hydrolysis (Saponification): This is an irreversible reaction where a hydroxide
ion directly attacks the carbonyl carbon, leading to the formation of a formate salt and
methanol. The reaction is generally faster than acid-catalyzed hydrolysis.

Combustion

Methyl formate is a highly flammable liquid and burns readily.[5] Like methanol, it can burn with
a nearly invisible flame.[5] Complete combustion yields carbon dioxide and water.

Other Reactions

* Aminolysis: Reacts with ammonia and amines to produce formamides. For instance, its
reaction with dimethylamine is a primary route for producing dimethylformamide (DMF).[5]

e Reactions with Strong Oxidizers: Can react vigorously with strong oxidizing agents, posing a
fire and explosion hazard.[1][18]

» Reactions with Acids and Bases: Reacts exothermically with both strong acids and caustic
solutions.[1][17]
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Caption: Major chemical reactions involving methyl formate.

Safety and Flammability

Methyl formate is classified as a highly flammable liquid and poses a significant fire hazard.[19]
Its vapor can form explosive mixtures with air over a wide range of concentrations.[7]

Table 3: Flammability and Safety Data

Parameter Value Units
Flash Point -19 to -27 °C
Autoignition Temperature 449 to 456 °C
Lower Explosive Limit (LEL) 5 % in air
Upper Explosive Limit (UEL) 23 % in air

) Health: 2, Flammaubility: 4,
NFPA 704 Rating Instability: 0 -
nstability:

Citations for Table 3:[5][7][17][20]
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Inhalation of high concentrations can cause irritation to the eyes and respiratory tract, visual
disturbances, and central nervous system depression.[4][19][20] Appropriate personal
protective equipment (PPE), including safety goggles, gloves, and respiratory protection,
should be used when handling this chemical.[4][18]

Experimental Protocols
Protocol: Determination of Hydrolysis Rate by Titrimetry

This protocol outlines a method to determine the pseudo-first-order rate constant for the acid-
catalyzed hydrolysis of methyl formate. The progress of the reaction is monitored by titrating
the formic acid produced with a standardized sodium hydroxide solution.[19][21][22]

Materials:

e Methyl formate

e Hydrochloric acid (e.g., 0.5 M)

e Sodium hydroxide solution (e.g., 0.1 M, standardized)
e Phenolphthalein indicator

e |ce-cold deionized water

Glassware: Burette, pipettes, conical flasks, stopwatch, thermostated water bath.
Procedure:

e Preparation: Place 100 mL of 0.5 M HCl into a 250 mL conical flask and allow it to equilibrate
to the desired reaction temperature (e.g., 25 °C) in a water bath.

» Reaction Initiation: Pipette 5 mL of methyl formate into the flask containing the acid. Start the
stopwatch at the point of half-addition. Stopper the flask and mix thoroughly.

e Time Zero (t=0) Sample: Immediately after mixing, pipette a 5 mL aliquot of the reaction
mixture into a separate conical flask containing ~20 mL of ice-cold water. The cold water
guenches (slows) the reaction.
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Titration (t=0): Add 2-3 drops of phenolphthalein indicator to the quenched aliquot and titrate
with the standardized 0.1 M NaOH solution until a persistent faint pink color is observed.
Record this initial volume as Vo.

Time-Interval Sampling: At regular time intervals (e.g., 10, 20, 30, 45, 60 minutes), withdraw
another 5 mL aliquot from the reaction mixture, quench it in ice-cold water, and titrate with
NaOH as described above. Record the burette volume at each time t as Vx.

Infinity (t=c0) Sample: To determine the volume of NaOH required for complete hydrolysis,
heat a final 5 mL aliquot of the reaction mixture in a sealed tube in a boiling water bath for
approximately 30-60 minutes. Cool the sample to room temperature, and then titrate with
NaOH. Record this volume as Veo.

Data Analysis: The rate constant (k) for a pseudo-first-order reaction is calculated using the
integrated rate law: k = (2.303/t) * log1o((Veo - Vo) / (Voo - Vt)) A plot of logio(Veo - Vi) versus
time (t) should yield a straight line with a slope of -k/2.303.
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Caption: Workflow for determining the rate of hydrolysis of methyl formate.
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Protocol: Determination of Flash Point (Closed-Cup
Method)

This protocol is based on standard methods such as ASTM D93 (Pensky-Martens) or ASTM
D56 (Tag Closed Cup) for determining the flash point of volatile liquids.[1][20]

Apparatus:

o A standard closed-cup flash point tester (e.g., Pensky-Martens or Tag). This consists of a test
cup, a temperature-controlled heating block, a stirrer, and an ignition source (gas flame or
electric igniter).

Procedure:

o Sample Preparation: Ensure the sample is free of water and other impurities. Fill the test cup
with methyl formate to the specified mark. The initial temperature of the sample should be at
least 18 °C below the expected flash point.

o Apparatus Setup: Place the test cup in the heating apparatus. Place the lid, which contains
the stirrer, thermometer, and ignition source applicator, securely on the cup.

¢ Heating and Stirring: Begin heating the sample at a slow, constant rate (as specified by the
standard method, e.g., 5-6 °C/min for ASTM D93). Start the stirrer and maintain a constant
speed.

« Ignition Test: As the sample temperature rises, apply the ignition source at regular
temperature intervals. To do this, the test flame is dipped into the vapor space of the cup for
a specified duration (e.g., 1 second) and then withdrawn.

» Observation: The flash point is the lowest temperature at which the application of the ignition
source causes the vapors above the liquid surface to ignite with a distinct flash inside the
cup.

e Recording: Record the temperature at which the flash occurs.

o Barometric Pressure Correction: The observed flash point should be corrected for
atmospheric pressure if it deviates significantly from the standard pressure (101.3 kPa).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Flash Point by Pensky-Martens Closed Cup: ASTM D93 Standard Tests - The ANSI Blog
[blog.ansi.org]

. Methyl formate(107-31-3) 13C NMR spectrum [chemicalbook.com]
. store.astm.org [store.astm.org]

. hitt.edu [nitt.edul]

2
3
4
5. cdnsciencepub.com [cdnsciencepub.com]
6. Methyl formate(107-31-3) IR Spectrum [chemicalbook.com]
7. tandfonline.com [tandfonline.com]

8. methyl formate [chemister.ru]

9. atct.anl.gov [atct.anl.gov]

10. Methyl formate (CAS 107-31-3) - Chemical & Physical Properties by Cheméo
[chemeo.com]

11. researchgate.net [researchgate.net]

12. methyl methanoate low high resolution H-1 proton nmr spectrum of analysis
interpretation of chemical shifts ppm spin spin line splitting H1 methyl formate 1-H nmr doc
brown's advanced organic chemistry revision notes [docbrown.info]

13. C-13 nmr spectrum of methyl methanoate analysis of chemical shifts ppm interpretation
of C-13 chemical shifts ppm of methyl formate C13 13-C nmr doc brown's advanced organic
chemistry revision notes [docbrown.info]

14. researchgate.net [researchgate.net]

15. infrared spectrum of methyl methanoate prominent wavenumbers cm-1 detecting ?
functional groups present finger print for identification of methyl formate image diagram doc
brown's advanced organic chemistry revision notes [docbrown.info]

16. mass spectrum of methyl methanoate fragmentation pattern of m/z m/e ions for analysis
and identification of methyl formate image diagram doc brown's advanced organic chemistry

© 2026 BenchChem. All rights reserved. 11/13 Tech Support


https://www.benchchem.com/product/b15548425?utm_src=pdf-custom-synthesis#bc-rfq
https://blog.ansi.org/ansi/flash-point-pensky-martens-closed-cup-astm-d93/
https://blog.ansi.org/ansi/flash-point-pensky-martens-closed-cup-astm-d93/
https://www.chemicalbook.com/SpectrumEN_107-31-3_13cnmr.htm
https://store.astm.org/d3278-21.html
https://www.nitt.edu/home/academics/departments/chem/programmes/btech/curriculum/sem4/cl214/Lab%20Manual.pdf
https://cdnsciencepub.com/doi/10.1139/v76-292
https://www.chemicalbook.com/SpectrumEN_107-31-3_ir1.htm
https://www.tandfonline.com/doi/pdf/10.1080/00387017808067757
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=1906
https://atct.anl.gov/Thermochemical%20Data/version%201.128/species/?species_number=303
https://www.chemeo.com/cid/41-465-0/Methyl-formate
https://www.chemeo.com/cid/41-465-0/Methyl-formate
https://www.researchgate.net/figure/Decarbonylation-of-methyl-formate-catalyzed-by-MeO-Gibbs-free-energies-in-kcalmol_fig4_335862512
https://www.docbrown.info/page06/spectra/methyl-methanoate-nmr1h.htm
https://www.docbrown.info/page06/spectra/methyl-methanoate-nmr1h.htm
https://www.docbrown.info/page06/spectra/methyl-methanoate-nmr1h.htm
https://www.docbrown.info/page06/spectra/methyl-methanoate-nmr13c.htm
https://www.docbrown.info/page06/spectra/methyl-methanoate-nmr13c.htm
https://www.docbrown.info/page06/spectra/methyl-methanoate-nmr13c.htm
https://www.researchgate.net/figure/H-and-13-C-NMR-spectra-of-produced-formate_fig1_339699873
https://www.docbrown.info/page06/spectra/methyl-methanoate-ir.htm
https://www.docbrown.info/page06/spectra/methyl-methanoate-ir.htm
https://www.docbrown.info/page06/spectra/methyl-methanoate-ir.htm
https://www.docbrown.info/page06/spectra/methyl-methanoate-ms.htm
https://www.docbrown.info/page06/spectra/methyl-methanoate-ms.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548425?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

revision notes [docbrown.info]

e 17. ASTM D92 - Standard Test Method for Flash and Fire Points by Cleveland Open Cup
Tester - Savant Labs [savantlab.com]

« 18. tandfonline.com [tandfonline.com]

e 19. egyankosh.ac.in [egyankosh.ac.in]

e 20. Flash Point Testing Methods | ASTM D56 | ASTM D93 | Dell Tech [delltech.com]
e 21. scribd.com [scribd.com]

o 22.researchgate.net [researchgate.net]

» To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Properties
of Methyl Formate]. BenchChem, [2026]. [Online PDF]. Available at:
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chemical-properties-of-methyl-formate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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